Cas no 1326811-82-8 (Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 1326811-82-8
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• MDL: MFCD18433852
• CID: 1040638
• PubChem ID: 53487046
• Update Time: 2025-04-20

Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate
• 5-(3-bromophenyl)-1H-Pyrazole-3-carboxylic acid ethyl ester
• Ethyl5-(3-bromophenyl)-1H-pyrazole-3-carboxylate
• DB-062927
• AKOS016006296
• 1326811-82-8
• MFCD18433852
• 1H-Pyrazole-3-carboxylic acid, 5-(3-bromophenyl)-, ethyl ester
• Ethyl 3-(3-bromophenyl)-1H-pyrazole-5-carboxylate
• DTXSID30705218

• MDL： MFCD18433852
• Inchi： 1S/C12H11BrN2O2/c1-2-17-12(16)11-7-10(14-15-11)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： KUJTYJNKBBDFIY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=C(C(=O)OCC)NN=1

Computed Properties

• Exact Mass: 294
• Monoisotopic Mass: 294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles